596-01-0(α-Naphtholphthalein),IND,N0062

α-Naphtholphthalein Properties

Names and Identifiers

- Alpha-Naphtholphthalein
- 3,3-bis(4-hydroxy-1-naphthyl)phthalide
- 1-Naphtholphthalein
- 3,3-bis(4-hydroxynaphthalen-1-yl)-2-benzofuran-1-one
- 3,3-Bis(4-hydroxynaphthalen-1-yl)isobenzofuran-1(3H)-one
- alpha-Naphtholphthalein,indicator,pure1GR
- alpha-Naphtholphthalein,indicator,pure25GR
- alpha-Naphtholphthalein,indicator,pure5GR
- Propane,2-chloro-2-nitro-
- α-Naphtholphthalein
- ^a-Naphtholphthalein
- 3,3-Bis(4-hydroxy-1-naphthyl)-phthalide
- alpha-Naphtholphthalein, indicator, pure
- alpha-Naphtholphthalein, pure, indicator
- IND
- p-α-Naphtholphthalein
- Naphtholphthalein
- a-naphtholphthalein
- 2QEG1706NN
- 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxy-1-naphthalenyl)-
- naphtholphthalein blue
- alpha-Naphtholphtalein
- .alpha. Naphtholphthalein
- .alpha.-Naphtholphthaleine
- HQHBAGKIEAO
- a-Naphtolphtalein
- 3,3-BIS(4-HYDROXY-1-NAPHTHYL)-1,3-DIHYDROISOBENZOFURAN-1-ONE
- UNII-2QEG1706NN
- 1,1'-NAPHTHOL-4,4'-PHTHALEIN
- EINECS 209-875-5
- alpha -Naphtholphthalein
- MFCD00036202
- N0062
- D91631
- 596-01-0
- AMY37396
- AKOS015903153
- alpha-Naphtholphthalein, practical grade
- .ALPHA.-NAPHTHOLPHTHALEIN [MI]
- 3,3-Bis(4-hydroxy-1-naphthyl)-2-benzofuran-1(3H)-one #
- 3,3-bis(4-hydroxynaphthalen-1-yl)-1,3-dihydro-2-benzofuran-1-one
- 3,3-Bis(4-hydroxy-1-naphthyl)isobenzofuran-1(3H)-one
- P-.ALPHA.-NAPHTHOLPHTHALEIN
- DTXSID70208273
- HQHBAGKIEAOSNM-UHFFFAOYSA-N
- NS00034196
- SY057353
- CS-0128741
- N0031
- Q413919
- 3,3-Bis(4-hydroxynaphthalenyl)-1(3H)-isobenzofuranone
- FT-0632479
- A832379
- DI-P-.ALPHA.-NAPHTHOLPHTHALIDE
- SCHEMBL63922
- BS-43770
- DB-053422
- HY-W087913
- STL453765
- 3,3-bis(4-hydroxynaphthalen-1-yl)-2-benzofuran-1(3H)-one
- +Expand
- MDL： MFCD00036202
- InChIKey： HQHBAGKIEAOSNM-UHFFFAOYSA-N
- Inchi： 1S/C28H18O4/c29-25-15-13-23(17-7-1-3-9-19(17)25)28(22-12-6-5-11-21(22)27(31)32-28)24-14-16-26(30)20-10-4-2-8-18(20)24/h1-16,29-30H
- SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C1(C1=C([H])C([H])=C(C2=C([H])C([H])=C([H])C([H])=C12)O[H])C1=C([H])C([H])=C(C2=C([H])C([H])=C([H])C([H])=C12)O[H])=O

Computed Properties

Exact Mass: 418.12100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 418.121
Heavy Atom Count: 32
Complexity: 668
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.3
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 66.8

Experimental Properties

LogP: 5.86650
PSA: 66.76000
Merck: 6389
Refractive Index: 1.6400 (estimate)
Water Partition Coefficient: Soluble in ethanol. Insoluble in water.
Boiling Point: 496.21°C (rough estimate)
Melting Point: 238-240 °C (lit.)
Flash Point: 247.0±26.4 °C
Solubility: Solubility Practically insoluble in water; soluble in ethanol
Color/Form: Not available
Solubility: Not available
pka: 8.0, 8.2, 8.5(at 25℃)
λmax: 648nm
PH: 7.1(brownish)-8.3(blue/green)
Density: 1.1532 (rough estimate)

α-Naphtholphthalein Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Storage Condition：Sealed storage
Risk Phrases： 36/37/38
Signal Word：Warning

α-Naphtholphthalein Customs Data

HS CODE：32041900
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

α-Naphtholphthalein Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00E925-5g	alpha-Naphtholphthalein	596-01-0	98%	5g	$53.00	2024-04-22
A2B Chem LLC	AG64125-5g	Alpha-naphtholphthalein	596-01-0	98%	5g	$34.00	2024-04-19
Aaron	AR00E9AH-1g	alpha-Naphtholphthalein	596-01-0	98%	1g	$6.00
abcr	AB209716-1 g	alpha-Naphtholphthalein; .	596-01-0		1 g	€75.90	2023-07-20
Alichem	A219005823-25g	3,3-Bis(4-hydroxynaphthalen-1-yl)isobenzofuran-1(3H)-one	596-01-0	95%	25g	$250.92	2023-09-01
Chemenu	CM140840-25g	3,3-Bis(4-hydroxynaphthalen-1-yl)isobenzofuran-1(3H)-one	596-01-0	95%	25g	$230	2021-08-05
Cooke Chemical	A6175312-1G	α-Naphtholphthalein	596-01-0	Indicator level	1g	RMB 73.60	2023-09-07
eNovation Chemicals LLC	K87032-1g	1-Naphtholphthalein	596-01-0	97%	1g	$200	2022-06-03
TRC	N369030-10mg	α-Naphtholphthalein	596-01-0		10mg	45.00
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	41221-1g	alpha-Naphtholphthalein	596-01-0		1g	￥840.00	2023-01-12

α-Naphtholphthalein Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:596-01-0)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Suzhou Yacoo Science Co.,Ltd.

Audited Supplier

(CAS:596-01-0)

MR./MRS.:YA KE

Phone:13451648594

Email:sales@yacoo.com.cn

Shenyang yimerck chemical products Co., Ltd

Audited Supplier

(CAS:596-01-0)

MR./MRS.:FENG JING LI

Phone:13998106873

Email:297303255@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:596-01-0)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

SHEN YANG DE LAI ER Biotechnology Co., Ltd.

Audited Supplier

(CAS:596-01-0)

MR./MRS.:YU JING LI

Phone:15942301471

Email:3685504676@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:596-01-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

α-Naphtholphthalein Related Literature

1. Recent advances in 2D/nanostructured metal sulfide-based gas sensors: mechanisms, applications, and perspectives

Hongyu Tang,Leandro Nicolas Sacco,Sten Vollebregt,Huaiyu Ye,Xuejun Fan,Guoqi Zhang J. Mater. Chem. A 2020 8 24943
2. III.—The preparation of α-naphtholphthalein

Emil Alphonse Werner J. Chem. Soc. Trans. 1918 113 20
3. An α-naphtholphthalein-derived colorimetric fluorescent chemoprobe for the portable and visualized monitoring of Hg2+ by the hydrolysis mechanism

Daoyong Jiang,Xiuwen Zhang,Yizhao Chen,Pengfei Zhang,Ping Gong,Lintao Cai,Yong Wang New J. Chem. 2022 46 11695
4. Organic analysis

Analyst 1914 39 131
5. 406. Physicochemical studies of complex acids. Part XIII. The constitution of quinquevalent and quadrivalent vanadium solutions; with a note on their respective reduction and oxidation

H. T. S. Britton J. Chem. Soc. 1934 1842
6. The acid-combining capacity of wool

J. B. Speakman,E. Stott Trans. Faraday Soc. 1935 31 1425
7. XXVI.—Phthaleins and fluorans

Maurice Copisarow J. Chem. Soc. Trans. 1920 117 209
8. Analytical chemistry

J. Chem. Soc. Abstr. 1921 120 ii270
9. Pyridine and ammonia, estimation and separation—an application of the electrolytic dissociation theory

E. B. R. Prideaux Trans. Faraday Soc. 1919 15 137
10. CXII.—The effect of sea-salt on the pressure of carbon dioxide and alkalinity of natural waters

Edmund Brydges Rudhall Prideaux J. Chem. Soc. Trans. 1919 115 1223

Cas no 596-01-0 (α-Naphtholphthalein)

α-Naphtholphthalein Properties

Names and Identifiers

Computed Properties

Experimental Properties

α-Naphtholphthalein Security Information

α-Naphtholphthalein Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

α-Naphtholphthalein Price

α-Naphtholphthalein Suppliers

α-Naphtholphthalein Related Literature

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